Cas no 2172066-74-7 (2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpentanoic acid)

• Product Name: 2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpentanoic acid
• CAS No: 2172066-74-7
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6194232
• PubChem ID: 165547658
• Update Time: 2025-06-23

2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpentanoic acid
• 2-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-2-methylpentanoic acid
• 2172066-74-7
• EN300-1510585

• Inchi： 1S/C28H36N2O5/c1-5-16-27(4,25(32)33)30-24(31)28(6-2,7-3)18-29-26(34)35-17-23-21-14-10-8-12-19(21)20-13-9-11-15-22(20)23/h8-15,23H,5-7,16-18H2,1-4H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： MWAZMNFMKIKJMX-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(CC)CC)NC(C(=O)O)(C)CCC

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpentanoic acid

Introduction to 2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpentanoic acid and Its Significance in Modern Chemical Biology

2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpentanoic acid, identified by its CAS number 2172066-74-7, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, with its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's unique chemical composition, characterized by a combination of amino acid derivatives and fluorinated aromatic groups, positions it as a promising candidate for further exploration in drug discovery and molecular medicine.

The structural motif of 2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpentanoic acid incorporates several key functional groups that contribute to its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) moiety is particularly noteworthy, as Fmoc groups are widely utilized in peptide synthesis and proteomics due to their stability and ease of incorporation into peptide chains. This feature suggests that the compound may exhibit properties conducive to protein interaction studies or serve as a precursor in the synthesis of more complex peptidomimetics.

Beyond the Fmoc group, the compound's structure includes an amino methylbutanamide segment, which is reminiscent of natural amino acid derivatives. Such motifs are frequently explored in medicinal chemistry for their ability to modulate enzyme activity and receptor binding. The additional presence of an ethyl group at the second position further diversifies its structural landscape, potentially influencing solubility, metabolic stability, and overall bioavailability. These features collectively make 2172066-74-7 a compound worthy of detailed investigation.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and binding affinity. The incorporation of a fluorene ring into the molecular structure not only adds rigidity but also introduces electronic properties that can be exploited for selective interactions with biological targets. For instance, fluorine atoms can participate in dipole-dipole interactions or π-stacking effects, which are critical for designing high-affinity ligands. This aspect aligns with contemporary research trends that emphasize fluorine chemistry in drug development.

The utility of 2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpentanoic acid extends to its potential role as an intermediate in the synthesis of more complex molecules. Its bifunctional nature—possessing both an amine group for further derivatization and an acidic carboxylate group—makes it a versatile building block for medicinal chemists. Such compounds are often employed in library synthesis efforts aimed at identifying novel bioactive entities through high-throughput screening methodologies.

Advances in computational chemistry have further enhanced the appeal of this class of compounds. Molecular modeling studies can predict how modifications to the core structure might influence biological activity, allowing researchers to design derivatives with optimized properties before conducting wet-lab experiments. The presence of both polar and non-polar regions in 2172066-74-7 suggests that it may exhibit favorable pharmacokinetic profiles, including appropriate solubility and membrane permeability.

Recent publications have highlighted the importance of amino acid mimetics in addressing unmet medical needs. By mimicking natural amino acids while introducing novel functionalities, researchers can develop molecules that interact with biological targets in unique ways. The amide bond within 2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpentanoic acid serves as a scaffold for such modifications, offering opportunities to fine-tune binding interactions.

The role of fluorinated compounds in oncology research is particularly noteworthy. Many successful drugs on the market contain fluorine atoms due to their ability to improve drug efficacy and reduce off-target effects. The fluorene moiety in this compound could potentially contribute to similar advantages, making it a valuable asset in oncology drug discovery programs. Additionally, the compound's structural complexity may allow it to target multiple pathways simultaneously, which is often desirable for treating complex diseases like cancer.

In conclusion,2172066-74-7 represents a fascinating molecule with significant potential applications across multiple domains of chemical biology and pharmaceutical research. Its unique structural features—comprising Fmoc groups, fluorinated aromatic rings, and amino acid derivatives—position it as a promising candidate for further exploration. As research continues to uncover new therapeutic targets and methodologies,this compound will likely play an important role in advancing our understanding of biological processes and developing innovative treatments for human diseases.